Cas no 4785-67-5 (1,1-dioxo-1λ?-thiolane-3-carboxylic acid)
1,1-Dioxo-1λ⁶-thiolane-3-carboxylic acid is a sulfone derivative featuring a five-membered thiolane ring with a carboxylic acid functional group at the 3-position. This compound is of interest in synthetic and medicinal chemistry due to its potential as a versatile intermediate for the preparation of biologically active molecules, including sulfonamide-based therapeutics. The presence of both the sulfonyl and carboxyl groups allows for diverse reactivity, enabling modifications at multiple sites. Its rigid cyclic structure may also contribute to enhanced stereochemical control in reactions. The compound is typically utilized in research settings for the development of novel pharmacophores or as a building block in organic synthesis.
4785-67-5 structure
Product name:1,1-dioxo-1λ?-thiolane-3-carboxylic acid
1,1-dioxo-1λ?-thiolane-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Tetrahydrothiophene-3-carboxylic acid 1,1-dioxide
- 1,1-Dioxo-tetrahydro-1lambda*6*-thiophene-3-carboxylic acid
- 3-Thiophenecarboxylicacid, tetrahydro-, 1,1-dioxide
- Azetidin-3-ylmethyl-methyl-carbamic acid tert-butyl ester
- 1,1-dioxothiolane-3-carboxylic acid
- tetrahydrothiophene-3-carboxylic acid 1,1-dioxide(SALTDATA: FREE)
- 1,1-dioxo-1λ?-thiolane-3-carboxylic acid
- DTXSID20330235
- TETRAHYDROTHIOPHENE-3-CARBOXYLICACID1,1-DIOXIDE
- ASRQWTBGINUTIX-UHFFFAOYSA-N
- 4785-67-5
- AKOS016039851
- AS-871/43306536
- 1,1-Dioxotetrahydrothiophene-3-carboxylic acid
- BB 0262142
- EN300-14437
- Z104341242
- MFCD06809748
- HMS1698N05
- F12823
- CS-0060828
- BS-13185
- J-524882
- 11-DIOXO-1LAMBDA6-THIOLANE-3-CARBOXYLIC ACID
- AKOS000269844
- SY023293
- A872047
- 1,1-Dioxo-tetrahydrothiophene-3-carboxylic acid
- F3204-0008
- 1,1-dioxo-1??-thiolane-3-carboxylic acid
- 1,1-Dioxo-tetrahydro-thiophene-3-carboxylic acid
- 1,1-dioxo-1lambda6-thiolane-3-carboxylic acid
- SCHEMBL283932
- STK787931
- DB-353112
- Tetrahydro-3-thiophenecarboxylic acid 1,1-dioxide
- BBL012835
-
- MDL： MFCD06809748
- Inchi： InChI=1S/C5H8O4S/c6-5(7)4-1-2-10(8,9)3-4/h4H,1-3H2,(H,6,7)
- InChI Key： ASRQWTBGINUTIX-UHFFFAOYSA-N
- SMILES： C1CS(=O)(=O)CC1C(=O)O
Computed Properties
- Exact Mass: 164.01400
- Monoisotopic Mass: 164.01432991g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 79.8Ų
Experimental Properties
- Boiling Point: 465℃ at 760mmHg
- PSA: 79.82000
- LogP: 0.58650
1,1-dioxo-1λ?-thiolane-3-carboxylic acid Security Information
1,1-dioxo-1λ?-thiolane-3-carboxylic acid Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,1-dioxo-1λ?-thiolane-3-carboxylic acid Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM199357-5g |
Tetrahydrothiophene-3-carboxylic acid 1,1-dioxide |
4785-67-5 | 95% | 5g |
$805 | 2022-09-29 | |
| Enamine | EN300-14437-0.1g |
1,1-dioxo-1lambda6-thiolane-3-carboxylic acid |
4785-67-5 | 95% | 0.1g |
$90.0 | 2023-04-24 | |
| Key Organics Ltd | BS-13185-1G |
1,1-dioxo-1lambda6-thiolane-3-carboxylic acid |
4785-67-5 | >95% | 1g |
£192.00 | 2023-09-09 | |
| Key Organics Ltd | BS-13185-10G |
1,1-dioxo-1lambda6-thiolane-3-carboxylic acid |
4785-67-5 | >95% | 10g |
£812.00 | 2023-09-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1131468-1g |
1,1-Dioxotetrahydrothiophene-3-carboxylic acid |
4785-67-5 | 97% | 1g |
￥3456.00 | 2024-05-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1131468-5g |
1,1-Dioxotetrahydrothiophene-3-carboxylic acid |
4785-67-5 | 97% | 5g |
￥10860.00 | 2024-05-12 | |
| TRC | T796613-250mg |
Tetrahydrothiophene-3-carboxylic acid 1,1-dioxide |
4785-67-5 | 250mg |
$ 185.00 | 2022-06-02 | ||
| Life Chemicals | F3204-0008-10g |
1,1-dioxo-1lambda6-thiolane-3-carboxylic acid |
4785-67-5 | 95% | 10g |
$1625.0 | 2023-09-06 | |
| Chemenu | CM199357-5g |
Tetrahydrothiophene-3-carboxylic acid 1,1-dioxide |
4785-67-5 | 95% | 5g |
$805 | 2021-08-05 | |
| Enamine | EN300-14437-0.5g |
1,1-dioxo-1lambda6-thiolane-3-carboxylic acid |
4785-67-5 | 95% | 0.5g |
$204.0 | 2023-04-24 |
1,1-dioxo-1λ?-thiolane-3-carboxylic acid Related Literature
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Rafael A. Allão Cassaro,Jackson A. L. C. Resende,Sauli Santos Jr.,Lorenzo Sorace,Maria G. F. Vaz CrystEngComm, 2013,15, 8422-8425
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Youyong Yuan,Wenbo Wu,Shidang Xu Chem. Commun., 2017,53, 5287-5290
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Paola Calcagnile,Tommaso Dattoma,Elisa Scarpa,Antonio Qualtieri,Laura Blasi,Francesco Rizzi RSC Adv., 2017,7, 15964-15970
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Kyoung Sunwoo,Kondapa Naidu Bobba,Ja-Yun Lim,Taegun Park,Arup Podder,June Seok Heo,Seung Gwan Lee,Jong Seung Kim Chem. Commun., 2017,53, 1723-1726
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Sanjay Ghosh,Abdulaziz S. Alghunaim,Mohammed H. Al-mashhadani,Michal P. Krompiec,Megan Hallett,Igor F. Perepichka J. Mater. Chem. C, 2018,6, 3762-3773
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:4785-67-5)1,1-dioxo-1λ?-thiolane-3-carboxylic acid
Purity:99%
Quantity:5g
Price ($):837.0